
propamocarb crop safety profile comparison

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Propamocarb hydrochloride

CAS No.: 25606-41-1

Cat. No.: S562066

Get Quote

Propanil Herbicide Profile

The following table summarizes key data for the herbicide propanil, which is used for contrast in this case.

Profile Aspect Details for Propanil

Primary Use Selective, post-emergence herbicide for grass and broadleaf weed

control [1].

Common Applications Rice, potatoes, wheat [1]. Extensive use in rice cultivation in the US,

Asia, and Australia [2] [3].

Mode of Action (HRAC Group) Inhibition of photosynthesis (HRAC Group C / WSSA Group 7) [1]

[3].

Crop Safety & Selectivity Selective in rice due to rice's ability to metabolize propanil via the

enzyme aryl acylamidase [3].

Mammalian Toxicity (Acute
Oral LD50)

Rat: 367-2500 mg/kg [4]. Classified as moderately toxic to mammals

[1].

Environmental Fate Moderately soluble in water; not usually persistent in soil systems

[1].

Regulatory Status in EU Not approved [1].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s562066?utm_src=pdf-body
https://www.smolecule.com/products/s562066?utm_src=pdf-interest
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/545.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/545.htm
https://www.linkedin.com/pulse/what-propanil-uses-how-works-top-companies-2025-n4aue
https://en.wikipedia.org/wiki/Propanil
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/545.htm
https://en.wikipedia.org/wiki/Propanil
https://en.wikipedia.org/wiki/Propanil
https://www.sciencedirect.com/topics/chemistry/propanil
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/545.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/545.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/545.htm
https://www.smolecule.com/products/s562066?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Experimental Data and Detection Method

While specific protocols for crop safety trials were not found, the following table outlines a cited

experimental method for extracting and analyzing propanil and related compounds from water samples,

which is relevant for residue and environmental studies [4].

Method
Aspect

Experimental Protocol Details

Objective Class-selective extraction of propanil and structurally related phenylurea herbicides
from water [4].

Technique Immunoextraction (IE) using an antipropanil immunosorbent [4].

| Procedure Summary | 1. Extraction: Pass a defined water sample volume (e.g., 10-150 ml) through the

immunosorbent cartridge. 2. Elution: Elute trapped analytes with small fractions of methanol/water mixtures

with increasing methanol percentage. 3. Analysis: Individual quantification of each analyte is performed

post-extraction using a separation technique [4]. | | Key Parameters | - Sample Volume: Affects recovery

rates for different compounds due to varying antibody affinity.

Elution Strength: The percentage of organic solvent (methanol) required for elution indicates the

strength of the antibody-analyte interaction [4]. |

Creating a Pathway Diagram with DOT

Based on the described mechanism of action for propanil, you can use the following Graphviz DOT script to

generate a diagram. This illustrates the logical relationship of its herbicidal activity.
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Diagram Title: Propanil Photosynthesis Inhibition

This diagram shows how propanil disrupts the photosynthesis process by inhibiting the electron transport

chain, thereby preventing energy production and weed development [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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